Cas no 15833-07-5 (2-Bromo 17b-Estradiol)

2-Bromo 17β-Estradiol is a brominated derivative of 17β-estradiol, a naturally occurring estrogen. This compound is primarily used in biochemical and pharmacological research as a tool to study estrogen receptor interactions and signaling pathways. The bromine substitution at the 2-position enhances its utility as a radioligand or probe in receptor-binding assays due to improved stability and binding affinity. Its structural modification allows for selective investigation of estrogen receptor subtypes (ERα and ERβ), making it valuable for mechanistic studies in endocrinology and cancer research. The compound is also employed in the development of estrogen-based therapeutics and imaging agents.
2-Bromo 17b-Estradiol structure
2-Bromo 17b-Estradiol structure
Product Name:2-Bromo 17b-Estradiol
CAS No:15833-07-5
MF:C18H23BrO2
MW:351.27802491188
CID:187543
PubChem ID:266713
Update Time:2025-11-02

2-Bromo 17b-Estradiol Chemical and Physical Properties

Names and Identifiers

    • Estra-1,3,5(10)-triene-3,17-diol,2-bromo-, (17b)-
    • 2-BROMOESTRADIOL,(13S,17S)-2-BROMO-13-METHYL-7,8,9,11,12,13,14,15,16,17-DECAHYDRO-6H-CYCLOPENTA[A]PHENANTHRENE-3,17-DIOL
    • (8R,9S,13S,14S)-2-bromo-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
    • 2-BroMo 17β-Estradiol
    • 2-Bromoestradiol
    • 2-Brom-oestradiol
    • NSC-105460
    • 8-BROMO-11A-METHYL-1H,2H,3H,3AH,3BH,4H,5H,9BH,10H,11H,11AH-CYCLOPENTA[A]PHENANTHRENE-1,7-DIOL
    • 15833-07-5
    • 2-bromoestra-1,3,5(10)-triene-3,17-diol
    • SR-01000455531
    • DTXSID80935902
    • NSC105460
    • 2-Bromoestra-1(10),2,4-triene-3,17-diol
    • 2-bromo-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
    • AKOS021994500
    • PD164019
    • EU-0074101
    • AKOS001633904
    • SR-01000455531-1
    • STK784664
    • 2-Bromo 17b-Estradiol
    • Inchi: 1S/C18H23BrO2/c1-18-7-6-11-12(14(18)4-5-17(18)21)3-2-10-8-16(20)15(19)9-13(10)11/h8-9,11-12,14,17,20-21H,2-7H2,1H3
    • InChI Key: SORISAYAZBCIQH-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2CCC3C(C=2C=1)CCC1(C)C(CCC13)O)O

Computed Properties

  • Exact Mass: 350.08819
  • Monoisotopic Mass: 350.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • Density: 1.411
  • Boiling Point: 447.3°Cat760mmHg
  • Flash Point: 224.3°C
  • Refractive Index: 1.618
  • PSA: 40.46
  • LogP: 4.37170

2-Bromo 17b-Estradiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 244.00 2023-09-08
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Additional information on 2-Bromo 17b-Estradiol

2-Bromo 17b-Estradiol (CAS No. 15833-07-5): A Comprehensive Overview of Its Properties and Applications

2-Bromo 17b-Estradiol (CAS No. 15833-07-5) is a brominated derivative of 17b-Estradiol, a naturally occurring estrogen hormone. This compound has garnered significant attention in the fields of endocrinology, pharmaceutical research, and molecular biology due to its unique structural modifications and potential applications. The introduction of a bromine atom at the 2-position of the estradiol molecule enhances its reactivity and binding affinity, making it a valuable tool in various scientific studies.

One of the most frequently searched questions about 2-Bromo 17b-Estradiol is its role in hormone receptor studies. Researchers often utilize this compound to investigate the binding mechanisms of estrogen receptors (ERα and ERβ). Its brominated structure allows for easier tracking and visualization in experiments, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. This makes 2-Bromo 17b-Estradiol a preferred choice for studying receptor-ligand interactions.

In recent years, the demand for 2-Bromo 17b-Estradiol has surged due to its applications in cancer research. Estrogen receptors are known to play a critical role in the development of breast cancer and other hormone-dependent malignancies. Scientists are exploring how brominated estradiol derivatives can be used to develop targeted therapies that inhibit abnormal cell growth. This aligns with the growing interest in personalized medicine and precision oncology, which are hot topics in modern healthcare.

Another area where 2-Bromo 17b-Estradiol is making an impact is in neuroendocrine research. Estrogens are known to influence brain function, and their brominated analogs are being studied for their potential neuroprotective effects. This is particularly relevant given the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's. Researchers are investigating whether 2-Bromo 17b-Estradiol can modulate neuronal activity and protect against oxidative stress.

The synthesis of 2-Bromo 17b-Estradiol involves carefully controlled bromination of 17b-Estradiol, ensuring high purity and yield. This process is critical for producing a compound that meets the stringent requirements of pharmaceutical-grade research. Quality control measures, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are employed to verify the compound's identity and purity.

From a commercial perspective, 2-Bromo 17b-Estradiol is available through specialized suppliers catering to the life sciences and biotechnology sectors. Its pricing and availability can vary depending on the quantity and purity required. Many researchers seek information about the storage conditions and shelf life of this compound, as proper handling is essential to maintain its stability and efficacy.

In summary, 2-Bromo 17b-Estradiol (CAS No. 15833-07-5) is a versatile compound with wide-ranging applications in medical research, drug development, and biological studies. Its unique properties make it an invaluable tool for scientists exploring the complexities of estrogen signaling and its implications for health and disease. As research continues to evolve, the significance of this brominated estradiol derivative is likely to grow, further solidifying its place in the scientific community.

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